Cas no 2228545-25-1 (4-bromo-5-chlorothiophen-2-ol)

• Product Name: 4-bromo-5-chlorothiophen-2-ol
• CAS No: 2228545-25-1
• MF: C₄H₂BrClOS
• MW: 213.480078220367
• CID: 6521341
• PubChem ID: 165780498
• Update Time: 2025-11-01

4-bromo-5-chlorothiophen-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-chlorothiophen-2-ol
• 2228545-25-1
• EN300-1920756

• Inchi： 1S/C4H2BrClOS/c5-2-1-3(7)8-4(2)6/h1,7H
• InChI Key： BNWCZPGJFJHYQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)O)Cl

Computed Properties

• Exact Mass: 211.86983g/mol
• Monoisotopic Mass: 211.86983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-bromo-5-chlorothiophen-2-ol

Introduction to 4-Bromo-5-Chlorothiophen-2-ol (CAS No. 2228545-25-1)

4-Bromo-5-chlorothiophen-2-ol, a compound with the CAS number 2228545-25-1, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This introduction aims to provide a comprehensive overview of the compound, highlighting its structural characteristics, synthesis methods, and recent research advancements.

The molecular formula of 4-bromo-5-chlorothiophen-2-ol is C₅H₃BrClOS, and its molecular weight is 199.49 g/mol. The compound features a thiophene ring, which is a five-membered heterocyclic aromatic ring containing one sulfur atom. The presence of bromine and chlorine substituents at specific positions on the thiophene ring imparts unique chemical reactivity and biological properties to the molecule.

In terms of physical properties, 4-bromo-5-chlorothiophen-2-ol is a white to off-white solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 4-bromo-5-chlorothiophen-2-ol can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination and chlorination of thiophene followed by hydroxylation. Another approach involves the direct functionalization of a pre-existing thiophene derivative using transition-metal-catalyzed reactions. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as those utilizing microwave-assisted reactions or solvent-free conditions.

In the field of pharmaceutical research, 4-bromo-5-chlorothiophen-2-ol has shown promise as a lead compound for drug discovery. Its structural features make it an attractive scaffold for the design of small molecules with potential therapeutic applications. For instance, studies have demonstrated that derivatives of this compound exhibit potent antiviral activity against various viral strains, including influenza and herpes simplex virus (HSV). Additionally, some derivatives have been found to possess anticancer properties, particularly against breast and lung cancer cell lines.

Beyond its pharmaceutical applications, 4-bromo-5-chlorothiophen-2-ol has also found use in materials science. The thiophene ring is known for its ability to form conductive polymers when polymerized, making it a valuable building block for the synthesis of organic semiconductors. Recent research has explored the use of thiophene-based polymers in organic photovoltaic (OPV) devices and organic field-effect transistors (OFETs), where the presence of bromine and chlorine substituents can fine-tune the electronic properties of the resulting materials.

The environmental impact of compounds like 4-bromo-5-chlorothiophen-2-ol is an important consideration in their development and application. Studies have shown that while these compounds are generally stable under normal conditions, they can undergo degradation under specific environmental conditions. Efforts are ongoing to develop more sustainable synthesis methods and to assess the long-term environmental impact of these compounds.

In conclusion, 4-bromo-5-chlorothiophen-2-ol (CAS No. 2228545-25-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and chemical properties make it an attractive target for further research and development. As new synthesis methods and applications continue to emerge, the importance of this compound in various scientific fields is likely to grow.